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Compound of Interest

Compound Name: Ortho-fluoro 4-ANBP

Cat. No.: B2914974 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ortho-fluoro 4-ANBP, with the formal name N-(2-fluorophenyl)-1-(phenylmethyl)-4-

piperidinamine, is an analytical reference standard structurally similar to known opioids.[1] It

serves as a crucial intermediate in the synthesis of N-benzyl ortho-fluoro norfentanyl, a fentanyl

analog.[1][2] This technical guide provides an in-depth overview of the molecular

characteristics, a plausible synthetic route, and the anticipated pharmacological context of

Ortho-fluoro 4-ANBP, leveraging data from closely related fentanyl analogs.

Core Molecular Data
The fundamental physicochemical properties of Ortho-fluoro 4-ANBP are summarized in the

table below.
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Property Value Source

Molecular Formula C18H21FN2 [3]

Molecular Weight 284.4 g/mol [3]

Formal Name

N-(2-fluorophenyl)-1-

(phenylmethyl)-4-

piperidinamine

[3]

CAS Number 416876-71-6 [3]

Synonyms

o-fluoro 4-ANBP, Despropionyl

N-benzyl ortho-fluoro

norfentanyl

[3]

Synthesis Protocol
While a specific, detailed protocol for the synthesis of Ortho-fluoro 4-ANBP is not readily

available in peer-reviewed literature, a robust synthesis can be extrapolated from established

methods for producing fentanyl and its analogs. The following three-step synthesis is adapted

from the optimized protocol developed by Valdez et al. for fentanyl synthesis, modified for the

specific production of Ortho-fluoro 4-ANBP.

Experimental Workflow for the Synthesis of Ortho-fluoro
4-ANBP
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Step 1: N-Alkylation

Step 2: Reductive Amination

Step 3: Purification

4-Piperidone monohydrate hydrochloride

Benzyl bromide
Cesium carbonate

Acetonitrile

Reaction

1-Benzyl-4-piperidone

Yields

2-Fluoroaniline
Sodium triacetoxyborohydride

Acetic acid
Dichloromethane

Reaction

Ortho-fluoro 4-ANBP
(N-(2-fluorophenyl)-1-(phenylmethyl)-4-piperidinamine)

Yields

Column Chromatography
(Silica gel, ethyl acetate/hexanes)

Process

Purified Ortho-fluoro 4-ANBP

Yields
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Cell Membrane

Opioid Agonist
(e.g., Fentanyl Analog)

µ-Opioid Receptor
(GPCR)

Binds to

Gi/o Protein

Activates

Adenylyl Cyclase

Inhibits

Ion Channels
(e.g., K+, Ca2+)

Modulates cAMP

Converts ATP to

ATP

Protein Kinase A

Activates

Phosphorylates

↓ Neuronal Excitability
(Analgesia)

Leads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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